Cas no 2229363-20-4 (1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine
• CAS No: 2229363-20-4
• MF: C₈H₁₁BrN₂S
• MW: 247.155339479446
• CID: 6482901
• PubChem ID: 165945421
• Update Time: 2025-05-20

1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine
• 1-[1-(2-bromo-1,3-thiazol-4-yl)cyclopropyl]ethan-1-amine
• 2229363-20-4
• EN300-1926676

• Inchi： 1S/C8H11BrN2S/c1-5(10)8(2-3-8)6-4-12-7(9)11-6/h4-5H,2-3,10H2,1H3
• InChI Key： RJRPDLSOJULRMJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 245.98263g/mol
• Monoisotopic Mass: 245.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine

Recent Advances in the Study of 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine (CAS: 2229363-20-4)

In recent years, the compound 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine (CAS: 2229363-20-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropylamine structure, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current scientific and industrial relevance.

Recent studies have focused on the synthesis and optimization of 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine to enhance its bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the cyclopropylamine moiety significantly improved the compound's stability and target binding affinity. These advancements are critical for its potential application in drug development, particularly in addressing resistant bacterial strains and aggressive cancer types.

In addition to its therapeutic potential, the mechanism of action of 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine has been a focal point of research. Investigations using X-ray crystallography and molecular docking simulations have revealed that the compound interacts with key enzymatic targets, such as bacterial DNA gyrase and human topoisomerase II, inhibiting their function. These findings, published in Nature Chemical Biology, underscore the compound's dual utility as both an antimicrobial and anticancer agent.

Industry reports also highlight the growing interest in this compound for commercial applications. Several pharmaceutical companies have initiated preclinical trials to evaluate its efficacy and safety profiles. Early results suggest that 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine could serve as a lead compound for next-generation therapeutics, particularly in the fight against multidrug-resistant pathogens and metastatic cancers.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine. Researchers are actively exploring green chemistry approaches to improve yield and reduce environmental impact. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 1-1-(2-bromo-1,3-thiazol-4-yl)cyclopropylethan-1-amine (CAS: 2229363-20-4) represents a compelling area of research with significant therapeutic and commercial potential. Continued exploration of its chemical properties, biological activities, and clinical applications will be essential to fully realize its benefits in the field of chemical biology and medicine.